Cas no 1353958-66-3 ((3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride)

(3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride is a chemically synthesized compound featuring a pyrrolidine scaffold substituted with an amino group at the 3-position and a thiophene-2-carbonyl moiety. The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical research and synthetic applications. Its structural motif is valuable in medicinal chemistry, particularly as a building block for bioactive molecules targeting CNS disorders or enzyme modulation. The presence of both amine and carbonyl functionalities allows for further derivatization, enabling diverse chemical modifications. This compound is typically characterized by high purity and consistent quality, ensuring reliability in experimental and developmental studies. Proper handling under controlled conditions is recommended due to its reactive nature.
(3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride structure
1353958-66-3 structure
Product Name:(3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride
CAS No:1353958-66-3
MF:C9H13ClN2OS
MW:232.730319738388
MDL:MFCD21098946
CID:2091268
PubChem ID:66570211
Update Time:2025-11-04

(3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride
    • (3-Amino-pyrrolidin-1-yl)-thiophen-2-yl-methanone hydrochloride
    • 1353958-66-3
    • DB-234938
    • AKOS024464049
    • 1-(THIOPHENE-2-CARBONYL)PYRROLIDIN-3-AMINE HYDROCHLORIDE
    • (3-aminopyrrolidin-1-yl)-thiophen-2-ylmethanone;hydrochloride
    • G65401
    • (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanonehydrochloride
    • MDL: MFCD21098946
    • Inchi: 1S/C9H12N2OS.ClH/c10-7-3-4-11(6-7)9(12)8-2-1-5-13-8;/h1-2,5,7H,3-4,6,10H2;1H
    • InChI Key: XAJMOKVTLLFXAK-UHFFFAOYSA-N
    • SMILES: Cl.S1C=CC=C1C(N1CCC(C1)N)=O

Computed Properties

  • Exact Mass: 232.0437119g/mol
  • Monoisotopic Mass: 232.0437119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6Ų

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Additional information on (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride

Comprehensive Guide to (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride (CAS No. 1353958-66-3)

(3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride (CAS No. 1353958-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine and thiophene moieties, serves as a valuable intermediate in drug discovery and development. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

The molecular structure of (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride combines a 3-aminopyrrolidine ring with a thiophene-2-carbonyl group, making it a versatile building block for medicinal chemistry. Its hydrochloride salt form enhances solubility and stability, which is crucial for laboratory and industrial applications. The compound's CAS number 1353958-66-3 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key areas where (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride is utilized is in the development of central nervous system (CNS) therapeutics. The pyrrolidine scaffold is known for its ability to modulate neurotransmitter systems, while the thiophene ring contributes to enhanced binding affinity and selectivity. This dual functionality makes the compound a promising candidate for designing novel neuromodulators and enzyme inhibitors.

In addition to its pharmaceutical applications, (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride is also explored in material science. The thiophene moiety is a common feature in conductive polymers, which are essential for developing organic electronics and sensors. Researchers are investigating its potential in creating advanced materials with tailored electronic properties.

The synthesis of (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride involves multi-step organic reactions, including amidation and salt formation. Optimizing these processes is a hot topic in synthetic chemistry, as it impacts the compound's yield and purity. Recent advancements in green chemistry have also prompted studies on eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

Market demand for (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride is steadily increasing, driven by its applications in drug discovery and material science. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound, often referencing its CAS number 1353958-66-3 in procurement databases. Suppliers are responding by improving production scalability and purity standards to meet industry requirements.

For researchers working with (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride, proper handling and storage are essential. The compound should be stored in a cool, dry place away from light to maintain its stability. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and structural integrity.

In summary, (3-Aminopyrrolidin-1-yl)(thiophen-2-yl)methanone hydrochloride (CAS No. 1353958-66-3) is a multifaceted compound with significant potential in pharmaceuticals and advanced materials. Its unique structural features and broad applicability make it a subject of ongoing research and commercial interest. As scientific inquiries into its properties and uses continue, this compound is poised to play a pivotal role in innovation across multiple disciplines.

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